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Compound of Interest

Compound Name: 3-Methoxy-4-nitrobenzaldehyde

Cat. No.: B1600471 Get Quote

An In-Depth Technical Guide to the Safe Handling of 3-Methoxy-4-nitrobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Understanding the Compound: Chemical and
Physical Profile
3-Methoxy-4-nitrobenzaldehyde is an aromatic aldehyde that serves as a key intermediate in

the synthesis of various pharmaceutical compounds and other complex organic molecules. Its

utility in research and development necessitates a thorough understanding of its properties to

ensure safe handling.

A precise knowledge of a compound's physical and chemical properties is the foundation of a

robust safety protocol. These properties dictate storage conditions, appropriate handling

techniques, and potential incompatibilities. For instance, the compound's solid-state form as a

powder requires specific measures to control dust generation, a primary route of exposure.
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Property Value Source

CAS Number 80410-57-7 [1][2]

Molecular Formula C₈H₇NO₄ [1][2]

Molecular Weight 181.15 g/mol [1][2]

Appearance Light yellow powder [3]

Purity ≥95% [2]

Storage Temperature 4°C, stored under nitrogen [2]

Hazard Identification and GHS Classification
3-Methoxy-4-nitrobenzaldehyde is classified under the Globally Harmonized System (GHS)

with several key hazards that demand stringent safety precautions.[1][4] Understanding the

"why" behind these classifications is crucial for appreciating the associated risks. The presence

of a nitro group and an aldehyde functional group on the benzene ring contributes to its

reactivity and toxicological profile.

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Warning![1][4]

H302 (Harmful if swallowed): Ingestion can lead to systemic toxicity. The metabolic pathways

of nitroaromatic compounds can interfere with cellular respiration.
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H315 (Causes skin irritation): The compound can cause local inflammation, redness, and

discomfort upon contact with the skin. Prolonged contact should be avoided.

H319 (Causes serious eye irritation): Direct contact with the eyes can cause significant

irritation, pain, and potential damage to the cornea. This is a common hazard for fine

powders that can easily become airborne.

H335 (May cause respiratory irritation): Inhalation of the dust can irritate the mucous

membranes of the respiratory tract, leading to coughing and shortness of breath.[1][4][5]

Exposure Control and Personal Protective
Equipment (PPE)
A multi-layered approach to exposure control is paramount. This involves engineering controls,

administrative controls, and finally, personal protective equipment as the last line of defense.

Engineering Controls
Ventilation: All handling of 3-Methoxy-4-nitrobenzaldehyde powder should be conducted in

a well-ventilated area.[4][5] A certified chemical fume hood is mandatory for procedures that

may generate dust, such as weighing or transferring the solid.[6]

Emergency Stations: Eyewash stations and safety showers must be readily accessible and

in close proximity to the workstation.[7]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent exposure. The following PPE is required

when handling this compound:

Eye and Face Protection: Tightly fitting safety goggles or a face shield conforming to EN 166

(EU) or NIOSH (US) standards must be worn.[4][8]

Skin Protection:

Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn. Gloves should be inspected

for integrity before each use and disposed of properly after handling the compound.
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Lab Coat/Protective Clothing: A flame-resistant lab coat or impervious clothing should be

worn to prevent skin contact.[4][8]

Respiratory Protection: If dust generation is unavoidable and engineering controls are

insufficient, a full-face respirator with an appropriate particulate filter (e.g., N95 or P2) is

necessary.[4]

Workflow: PPE Donning and Doffing Protocol
The sequence of putting on and taking off PPE is as important as the equipment itself to

prevent cross-contamination.

Donning Sequence (Clean Area) Doffing Sequence (At Exit)

1. Lab Coat 2. Respirator (if needed) 3. Goggles/Face Shield 4. Gloves 1. Gloves 2. Goggles/Face Shield 3. Lab Coat 4. Respirator

Fig. 1: PPE Donning and Doffing Sequence

Click to download full resolution via product page

Caption: Fig. 1: PPE Donning and Doffing Sequence

Safe Handling, Storage, and Disposal
Adherence to strict protocols for handling, storage, and disposal is essential to mitigate risks.

Handling
Avoid all personal contact, including the inhalation of dust.[5]

Do not eat, drink, or smoke in areas where the chemical is handled, stored, or processed.[4]

[5]

Wash hands and any exposed skin thoroughly after handling.[4][6]

Use non-sparking tools and prevent the build-up of electrostatic charge.[4][8]
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Ensure containers are securely sealed when not in use.[5]

Storage
Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[4][5]

The recommended storage temperature is 4°C under an inert atmosphere like nitrogen.[2]

Store away from incompatible materials, including strong oxidizing agents, strong bases, and

strong reducing agents.[9]

Store in a locked-up area to prevent unauthorized access.[4]

Disposal
Dispose of waste contents and containers in accordance with all local, regional, national, and

international regulations.[4][5]

Contaminated materials should be treated as hazardous waste and handed over to an

authorized disposal company.[6] Do not allow the chemical to enter drains or waterways.[4]

[5]

Emergency Procedures: First Aid and Accidental
Release
A clear and well-rehearsed emergency plan is a critical component of laboratory safety.

First-Aid Measures
Immediate and appropriate first aid can significantly reduce the severity of an exposure.

If Inhaled: Remove the individual to fresh air and keep them in a position comfortable for

breathing. If the person feels unwell or has difficulty breathing, seek immediate medical

attention.[4][6]

If on Skin: Immediately remove all contaminated clothing. Wash the affected area with plenty

of soap and water. If skin irritation persists, get medical advice/attention.[4][6]
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If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing for at least 15 minutes. If eye irritation persists, seek

immediate medical attention.[4][6]

If Swallowed: Rinse the mouth with water. Do NOT induce vomiting. Call a poison control

center or doctor immediately for treatment advice.[4][8]

Accidental Release Measures
In the event of a spill, a calm and methodical response is required to ensure the safety of all

personnel and to contain the hazard.

Personal Precautions: Evacuate non-essential personnel. Avoid breathing dust and prevent

contact with skin and eyes. Ensure adequate ventilation. Wear the appropriate PPE as

detailed in Section 3.2.[4][8]

Environmental Precautions: Prevent the spill from spreading and entering drains, sewers, or

waterways.[4][5]

Containment and Cleanup:

Small Spills: Gently sweep or vacuum up the spilled solid, avoiding dust generation. Place

the material into a suitable, labeled, and sealed container for disposal.[5]

Large Spills: Alert emergency services.[5] Control the source of the leak if it is safe to do

so. Use dry cleanup procedures and avoid creating dust clouds.[5] After the material has

been collected, clean the spill area with soap and water, and collect the cleaning materials

for hazardous waste disposal.

Decision Tree: Responding to a Chemical Spill
This diagram outlines the critical decision-making process following a spill of 3-Methoxy-4-
nitrobenzaldehyde.
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Spill Occurs

Alert Personnel in Immediate Area

Assess Spill Size & Risk

Small & Manageable Spill?

Don Appropriate PPE

Yes

Evacuate Area

No (Large Spill)

Contain Spill with Absorbent Material

Clean Up Using Dry Methods (No Dust)

Package Waste in Labeled Container

Decontaminate Area & Equipment

Report Incident

Call Emergency Response Team

Fig. 2: Emergency Spill Response Workflow
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Caption: Fig. 2: Emergency Spill Response Workflow
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Fire and Explosion Hazards
While not classified as a flammable solid, 3-Methoxy-4-nitrobenzaldehyde is combustible.[10]

Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide, or alcohol-resistant

foam.[4][6]

Specific Hazards: In the event of a fire, hazardous combustion products may be formed,

including toxic fumes of carbon monoxide, carbon dioxide, and nitrogen oxides (NOx).[6][9]

Fire-Fighting Procedures: Firefighters should wear self-contained breathing apparatus

(SCBA) and full protective gear to prevent contact with skin and eyes.[4][6] Prevent fire-

extinguishing water from contaminating surface water or groundwater systems.[10]

Stability and Reactivity
Reactivity: This compound is generally stable under recommended storage conditions.[9]

Chemical Stability: It is stable under normal ambient temperatures and conditions.[10] It is

noted to be air-sensitive, reinforcing the need for storage under an inert atmosphere.[9]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, and strong

reducing agents to prevent vigorous reactions.[9]

Conditions to Avoid: Protect from heat, direct sunlight, dust formation, and exposure to air.[7]

[9]

Toxicological and Ecological Information
Toxicological Information: While specific LD50 data is largely unavailable, the GHS

classification indicates that the substance is harmful if swallowed and causes irritation to the

skin, eyes, and respiratory system.[1][4][10] The long-term toxicological properties have not

been fully investigated.[10]

Ecological Information: There is no data available regarding the ecotoxicity of this compound.

[4] Therefore, it must be handled and disposed of in a manner that prevents its release into

the environment.[4][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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